Cas no 1215214-71-3 (Ethyl 2-(Hydroxymethyl)oxazole-4-acetate)

• Product Name: Ethyl 2-(Hydroxymethyl)oxazole-4-acetate
• CAS No: 1215214-71-3
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5062965
• Update Time: 2023-08-24

Ethyl 2-(Hydroxymethyl)oxazole-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(Hydroxymethyl)oxazole-4-acetate
• (2-Hydroxymethyl-oxazol-4-yl)-acetic acid ethyl ester

• Inchi： 1S/C8H11NO4/c1-2-12-8(11)3-6-5-13-7(4-10)9-6/h5,10H,2-4H2,1H3
• InChI Key： DLYNRWOLRXHSEI-UHFFFAOYSA-N
• SMILES： O1C=C(CC(=O)OCC)N=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• XLogP3: -0.3
• Topological Polar Surface Area: 72.6